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Compound of Interest

Compound Name: 1-Bromo-2-chloro-4-nitrobenzene

Cat. No.: B1328927

An In-depth Technical Guide on the Physicochemical Properties of 1-Bromo-2-chloro-4-
nitrobenzene

This technical guide provides a detailed overview of the solubility and melting point of 1-
Bromo-2-chloro-4-nitrobenzene (CAS No: 29682-39-1), a key intermediate in various
chemical syntheses. The information is tailored for researchers, scientists, and professionals in
drug development, offering a consolidated resource for key physical properties and the
experimental protocols for their determination.

Physicochemical Data Summary

The following tables summarize the available quantitative and qualitative data for the melting
point and solubility of 1-Bromo-2-chloro-4-nitrobenzene.

Table 1: Melting Point of 1-Bromo-2-chloro-4-
nitrobenzene

Property Value Purity Source

Melting Point 57.0-64.0 °C =297.5% (GC) [1]

Table 2: Solubility Profile of 1-Bromo-2-chloro-4-
hitrobenzene
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Solvent Solubility Source
Water Insoluble [2]
Dichloromethane Soluble [2]
Chloroform Soluble [2][3]
Methanol Soluble [3]

Note: Some solubility data is for the isomer 1-Bromo-4-chloro-2-nitrobenzene, but due to
structural similarities, it provides a likely indication of solubility characteristics.

Experimental Protocols

Detailed methodologies for determining the melting point and solubility of organic compounds
are provided below. These protocols are standard laboratory procedures that yield reliable and
reproducible results.

Protocol 1: Melting Point Determination (Capillary
Method)

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically
exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to depress and
broaden the melting range[4][5]. The capillary method is a widely used technique for this
determination.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[4][5]

Capillary tubes (sealed at one end)[6]

Thermometer (calibrated)[5]

Mortar and pestle

Spatula
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Procedure:

o Sample Preparation: Place a small amount of the 1-Bromo-2-chloro-4-nitrobenzene
sample on a clean, dry surface. Finely powder the sample using a mortar and pestle[5].

o Capillary Tube Packing: Push the open end of a capillary tube into the powdered sample.
Invert the tube and gently tap it on a hard surface to pack the solid into the sealed end.
Repeat until a column of 1-2 mm of tightly packed sample is achieved[6][7].

e Apparatus Setup:

o Mel-Temp Apparatus: Insert the packed capillary tube into the sample holder of the
apparatus. Place a calibrated thermometer in the designated well[4].

o Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb[5][6]. Suspend the assembly in the
Thiele tube filled with a high-boiling point liquid (e.g., mineral oil or silicone oil), making
sure the rubber band is not submerged[5].

o Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can
determine an approximate melting point. For a precise measurement, heat slowly and
uniformly, at a rate of approximately 1-2°C per minute, especially when approaching the
expected melting point[4][5].

o Observation and Recording: Observe the sample through the magnifying lens (if available).
Record the temperature (T1) at which the first drop of liquid appears. Continue heating and
record the temperature (T2) at which the entire sample has completely melted into a clear
liquid[4][71[8].

e Reporting: The melting point is reported as the range from T1 to T2. For accurate results, at
least two consistent determinations should be made[4].

Protocol 2: Qualitative Solubility Determination

Solubility tests provide valuable information about the polarity and functional groups present in
a molecule. The principle of "like dissolves like" is a fundamental guideline, where polar solutes
dissolve in polar solvents and non-polar solutes in non-polar solvents[9].
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Apparatus:

Small test tubes

Graduated pipettes or cylinders

Spatula

Vortex mixer (optional)

Procedure:

Sample Preparation: Place approximately 25 mg of solid 1-Bromo-2-chloro-4-nitrobenzene
into a small, clean test tube[10].

Solvent Addition: Add 0.75 mL of the desired solvent (e.g., water, methanol, chloroform) to
the test tube in small portions[10].

Mixing: After each addition of solvent, vigorously shake or vortex the test tube for at least 60
seconds to ensure thorough mixing[10][11].

Observation: Observe the mixture closely.
o Soluble: The compound dissolves completely, leaving no visible solid particles[11].

o Insoluble: The compound does not dissolve, and solid particles remain suspended or
settled at the bottom[11].

o Partially Soluble: Some, but not all, of the solid dissolves.

Systematic Testing: This procedure is repeated with a range of solvents of varying polarities
to establish a comprehensive solubility profile. A common testing sequence starts with water,
followed by other organic solvents[12][13].

Workflow Visualization

The following diagram illustrates the logical workflow for the characterization of the

physicochemical properties of 1-Bromo-2-chloro-4-nitrobenzene.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1328927?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/product/b1328927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Characterization Workflow
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Caption: Workflow for determining the melting point and solubility of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Bromo-2-chloro-4-nitrobenzene, 98% 50 g | Buy Online | Thermo Scientific Chemicals
[thermofisher.com]

2. 1-Bromo-4-Chloro-2-Nitrobenzene Supplier China | Properties, Safety Data, Price &
Applications [chlorobenzene.ltd]

. usbio.net [usbio.net]

. chem.ucalgary.ca [chem.ucalgary.ca]

. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

. byjus.com [byjus.com]

. pennwest.edu [pennwest.edu]

© 00 N oo o b~ W

. youtube.com [youtube.com]

10. uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]
11. chem.ws [chem.ws]

12. scribd.com [scribd.com]

13. wwwl.udel.edu [www1.udel.edu]

To cite this document: BenchChem. [Solubility and melting point of 1-Bromo-2-chloro-4-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328927#solubility-and-melting-point-of-1-bromo-2-
chloro-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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